1-(2-fluorobenzoyl)benzo[c]isothiazol-3(1H)-one

• IUPAC Name: 1-(2-fluorobenzoyl)-2,1-benzothiazol-3-one
• InChI: InChI=1S/C14H8FNO2S/c15-11-7-3-1-5-9(11)13(17)16-12-8-4-2-6-10(12)14(18)19-16/h1-8H
• InChI Key: ZFCHHTQXCVWVQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)SN2C(=O)C3=CC=CC=C3F
• Molecular Formula: C14H8FNO2S
• Molecular Weight: 273.28 g/mol

Description

1-(2-fluorobenzoyl)benzo[c]isothiazol-3(1H)-one is an organic compound with a molecular formula of C14H8FNO2S and an average mass of 273.282 Da. It is structurally related to isothiazole.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzothiazole ring attached to a fluorobenzoyl group. This structure is similar to that of isothiazole, which features an unsaturated ring with an S-N bond.

Scientific Research Applications

1-(2-fluorobenzoyl)benzo[c]isothiazol-3(1H)-one has a wide range of scientific research applications. In the pharmaceutical industry, this compound has been studied for its potential use as an anti-cancer agent. Studies have shown that this compound exhibits anti-tumor activity by inducing apoptosis in cancer cells. Additionally, this compound has also been studied for its potential use as an anti-inflammatory agent.
In the agricultural sector, this compound has been studied for its potential use as a pesticide. Studies have shown that this compound exhibits insecticidal activity against various pests, including aphids and whiteflies.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzoyl)benzo[c]isothiazol-3(1H)-one is not fully understood. However, studies have suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the activity of COX-2, which is an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating the caspase pathway. Additionally, this compound has been shown to inhibit the activity of COX-2, which reduces the production of prostaglandins and other inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(2-fluorobenzoyl)benzo[c]isothiazol-3(1H)-one is its potential use as an anti-cancer agent. Additionally, this compound exhibits insecticidal activity, making it a potential candidate for use as a pesticide. However, the limitations of this compound include its high cost of synthesis and limited availability.

Future Directions

There are several future directions for the research of 1-(2-fluorobenzoyl)benzo[c]isothiazol-3(1H)-one. One potential direction is the development of this compound as a potential anti-cancer agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound. Furthermore, research is needed to explore the potential use of this compound as a pesticide and its effects on non-target organisms.

Synthesis Methods

The synthesis of 1-(2-fluorobenzoyl)benzo[c]isothiazol-3(1H)-one involves the reaction between 2-fluorobenzoic acid and 2-aminobenzenethiol in the presence of a suitable reagent. The reaction occurs through the formation of an intermediate, which is then cyclized to form the final product. The synthesis of this compound can be carried out using various methods, including conventional heating, microwave-assisted synthesis, and ultrasound-assisted synthesis.